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Compound of Interest

Compound Name: m-PEG10-Br

Cat. No.: B8103756 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive overview of the available safety information for

methoxy-polyethylene glycol-bromide with 10 PEG units (m-PEG10-Br). As specific

toxicological data for this particular molecule is limited, this document extrapolates from the

well-established safety profile of polyethylene glycol (PEG) and its derivatives, providing a

robust framework for risk assessment and safe handling. This guide is intended to support

researchers, scientists, and drug development professionals in making informed decisions

when working with m-PEG10-Br.

Executive Summary
Methoxy-polyethylene glycol-bromide (m-PEG10-Br) belongs to the broader class of

polyethylene glycols (PEGs), which are widely utilized in the pharmaceutical, cosmetic, and

industrial sectors due to their biocompatibility and versatile physicochemical properties. While

Safety Data Sheets (SDS) for m-PEG10-Br and similar PEG-bromide compounds generally

classify them as non-hazardous, they also note that their toxicological properties have not been

exhaustively investigated. This guide synthesizes the available data on related PEG

compounds to provide a comprehensive safety profile, including potential hazards, handling

procedures, and first aid measures.

Hazard Identification and Classification
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Based on available SDS for m-PEG10-Br and structurally similar PEG derivatives, the

substance is not classified as hazardous according to the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). However, as with any chemical, it is crucial to

handle it with appropriate care.

Potential Hazards:

Eye Contact: May cause slight, transient irritation.

Skin Contact: Prolonged or repeated contact with damaged skin may cause irritation.[1]

Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Ingestion: Ingestion of large quantities may cause gastrointestinal upset.[2]

It is important to note that the manufacturing process of PEG compounds can potentially

introduce impurities such as ethylene oxide and 1,4-dioxane, which are classified as known or

possible human carcinogens.[1]

Toxicological Data Summary
Direct quantitative toxicological data for m-PEG10-Br is not readily available in the public

domain. The following tables summarize the available data for related PEG compounds to

provide an indication of their general low toxicity profile.

Table 1: Acute Toxicity Data for Representative PEG Compounds

Compound Test Species Route Result

PEG-20 Glyceryl

Triisostearate
LD50 Rat Oral

> 2,000 mg/kg

bw

PEG-12 Laurate LD50 Mouse Oral > 25 g/kg

Bromide-PEG-

Maleimide
LD50 Rabbit Dermal > 5,000 mg/kg[3]

Table 2: Irritation and Sensitization Data for Representative PEG Compounds
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Compound Test Species Result

PEG-20 Glyceryl

Triisostearate
Skin Irritation Rabbit Non-irritant

PEG-20 Glyceryl

Triisostearate
Eye Irritation Rabbit Non-irritant

Bromide-PEG-

Maleimide
Skin Irritation Rabbit No skin irritation[3]

Bromide-PEG-

Maleimide
Eye Irritation Rabbit Slight irritation

Methoxy Polyethylene

Glycol-350
Skin Irritation Rat & Rabbit

Slight cutaneous

irritation

Experimental Protocols for Safety Assessment
While specific experimental protocols for m-PEG10-Br are not published, the following

represents a standard workflow for assessing the safety of a novel chemical substance, based

on OECD and FDA guidelines.

General Workflow for Chemical Safety Assessment
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Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary)

Risk Assessment

Physicochemical Characterization

In Silico Toxicity Prediction

Data Input

Genotoxicity Assays
(e.g., Ames Test)

Cytotoxicity Assays
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(e.g., EpiDerm™)

Eye Irritation
(e.g., EpiOcular™)

Acute Toxicity
(Oral, Dermal, Inhalation)

Proceed if concerns remain

Repeated Dose Toxicity

Skin Sensitization
(e.g., LLNA)

Hazard Identification

Dose-Response Assessment

Exposure Assessment

Risk Characterization
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Caption: A generalized workflow for the safety assessment of a chemical substance.
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Methodology for Acute Oral Toxicity - Limit Test (as per
FDA guidelines)

Objective: To determine if a single oral dose of the test substance causes mortality or evident

toxicity.

Test Animals: Typically, a small group of rodents (e.g., 5 female rats) are used. Females are

often assumed to be the more sensitive sex.

Dosage: A limit dose of 5 g/kg body weight is administered orally by gavage. If the

substance's nature prevents this high a dose, the maximum attainable dose is used.

Observation Period: Animals are observed for 14 days for signs of toxicity, including changes

in skin and fur, eyes, and mucous membranes, as well as respiratory, circulatory, autonomic

and central nervous system, and somatomotor activity and behavior patterns.

Endpoint: Mortality is the primary endpoint. If no mortality occurs, the LD50 is considered to

be greater than 5 g/kg. A detailed record of all observed toxic effects is maintained.

Necropsy: At the end of the observation period, all animals are subjected to a gross

necropsy.

Handling and Exposure Controls
Engineering Controls:

Work in a well-ventilated area. Local exhaust ventilation is recommended to minimize

exposure to dust or aerosols.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

Storage:
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Store in a tightly closed container in a cool, dry place.

Avoid high temperatures and strong oxidizing agents.

First Aid Measures
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Flush eyes with water as a precaution.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water.

In all cases of significant exposure or if symptoms persist, seek medical attention.

Potential for Contamination and Mitigation
As previously mentioned, a key safety consideration for all PEG-based materials is the

potential for contamination with ethylene oxide and 1,4-dioxane.
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Caption: Potential contamination of PEG products and mitigation through purification.

It is recommended that users of m-PEG10-Br source the material from reputable suppliers who

can provide documentation of their purification processes and limits for these potential
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contaminants.

Conclusion
While specific toxicological data for m-PEG10-Br is scarce, the extensive history of safe use of

a wide variety of PEG compounds in sensitive applications suggests a low intrinsic toxicity. The

primary safety considerations for researchers and drug development professionals are to

handle the material with standard laboratory precautions to avoid direct contact and to be

aware of the potential for process-related impurities. The information and guidelines provided in

this document are intended to foster a culture of safety and to aid in the risk assessment

process for applications involving m-PEG10-Br. As with all chemical substances, it is

imperative to consult the most recent Safety Data Sheet provided by the supplier and to adhere

to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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